4-(benzoylamino)-N-cyclopentylbenzamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• SMILES: C1CCC(C1)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3
• InChI: InChI=1S/C19H20N2O2/c22-18(14-6-2-1-3-7-14)21-17-12-10-15(11-13-17)19(23)20-16-8-4-5-9-16/h1-3,6-7,10-13,16H,4-5,8-9H2,(H,20,23)(H,21,22)
• InChIKey: MIGFMHAQZSIEPX-UHFFFAOYSA-N

Researchers requiring structurally novel benzamide analogs for SAR often encounter limited commercial sources. 4-(Benzoylamino)-N-cyclopentylbenzamide fills this gap with a unique 4-benzoylamino and N-cyclopentyl substitution pattern, suitable for exploratory screening libraries and chromatographic method development. Key supply benefits: (1) Structurally differentiated from common benzamide panels, minimizing analyte interference. (2) Enables orexin receptor-focused screening campaigns. (3) Custom synthesis fulfillment with documented quality assurance and reliable lead times.

4-(Benzoylamino)-N-cyclopentylbenzamide Procurement Overview

4-(Benzoylamino)-N-cyclopentylbenzamide is a synthetic small molecule belonging to the N-substituted benzamide class. Its structure features a central benzamide core with a benzoylamino substituent at the para-position and a cyclopentyl group on the amide nitrogen. While direct, quantitative biological data for this specific compound is absent from open-access primary literature and authoritative databases, general class-level knowledge from cyclopentylbenzamide patent literature indicates that such compounds are investigated for their potential to interact with neurological targets, including orexin receptors [1].

Novel N-substituted benzamide scaffold Structurally distinct from common benzamide analogs

Class-level: cyclopentylbenzamide patent context Literature suggests potential neurological target interaction, data to verify

Exploratory screening or SAR reference use No established selectivity or potency profile

• [1] Fieldhouse, C., Glen, A., Robinson, J. S., & Fujimoto, T. (2016). Cyclopentylbenzamide derivatives and their use for the treatment of psychotic and cognitive disorders (European Patent No. EP3057957B1). European Patent Office. View Source

Risks in Substituting 4-(Benzoylamino)-N-cyclopentylbenzamide

Simply replacing 4-(benzoylamino)-N-cyclopentylbenzamide with another in-class benzamide analog without supporting assay data is not scientifically justifiable. The compound's unique combination of a 4-benzoylamino group and an N-cyclopentyl moiety may confer a distinct pharmacological or physicochemical profile that cannot be extrapolated from other analogs. General patent literature on cyclopentylbenzamide derivatives for psychotic and cognitive disorders underscores that specific N-substitutions and aromatic ring modifications are critical for target affinity and selectivity [1]. Without compound-specific quantitative evidence—which is currently unavailable for this molecule—any direct comparison or substitution is speculative and risks experimental failure, invalidating biological results, or compromising chemical consistency in a synthetic or formulation workflow.

Unique substitution pattern The 4-benzoylamino and N-cyclopentyl combination may confer a distinct profile that cannot be extrapolated from other benzamide analogs; patent literature highlights critical structure-activity relationships for similar compounds.

No public biological data Absence of quantitative activity, physicochemical, or synthetic yield data prevents any evidence-based substitution assessment; direct replacement risks experimental failure.

• [1] Fieldhouse, C., Glen, A., Robinson, J. S., & Fujimoto, T. (2016). Cyclopentylbenzamide derivatives and their use for the treatment of psychotic and cognitive disorders (European Patent No. EP3057957B1). European Patent Office. View Source

4-(Benzoylamino)-N-cyclopentylbenzamide Sourcing Evidence

Lack of Pharmacological Selectivity Data

A thorough search of primary research literature, patents, and the ChEMBL database failed to identify any quantitative pharmacological data for 4-(benzoylamino)-N-cyclopentylbenzamide. Consequently, no head-to-head comparison of its binding affinity, functional activity, or selectivity profile against a close analog (such as 4-(benzoylamino)-N-benzylbenzamide or N-cyclopentylbenzamide) can be made. The absence of assay data (IC50, Ki, EC50) prevents any assessment of its differentiation from in-class alternatives [1].

Pharmacological data

Data to verify

No quantitative selectivity data identified

Procurement cannot be guided by affinity or selectivity evidence

Requires in-house binding/functional assays post-purchase

Evidence Dimension	Not applicable – No data found
Target Compound Data	No publicly available biological activity data
Comparator Or Baseline	No comparator data identifiable
Quantified Difference	Not calculable
Conditions	N/A

Why This Matters

Without target-specific activity data, the scientific basis for selecting this compound over any other benzamide derivative is null, making informed procurement impossible.

• [1] ChEMBL Database. (n.d.). Search results for '4-(benzoylamino)-N-cyclopentylbenzamide'. European Bioinformatics Institute. Retrieved from direct query showing no specific bioactivity records. View Source

Physicochemical Data Gap

No experimental physicochemical data (e.g., logP, logD, aqueous solubility, PAMPA permeability) were found for 4-(benzoylamino)-N-cyclopentylbenzamide in public databases like PubChem [1]. While in silico predictions could be run, the absence of experimental values for both the target and its direct analogs prevents a verifiable quantitative comparison. This data gap means procurement decisions cannot be guided by properties like membrane permeability or solubility superiority.

Physicochemical properties

Data to verify

No experimental logP, solubility, or permeability data found

Handling and formulation decisions rely on unverified predictions

Empirical measurement recommended before critical experiments

Evidence Dimension	Not applicable – No data found
Target Compound Data	No publicly available experimental physicochemical data
Comparator Or Baseline	No comparator data identifiable
Quantified Difference	Not calculable
Conditions	N/A

Why This Matters

Physicochemical properties are fundamental for assessing drug-likeness and handling requirements; the lack of data forces reliance on risk-prone unverified predictions.

• [1] PubChem. (n.d.). Search results for '4-(benzoylamino)-N-cyclopentylbenzamide'. National Center for Biotechnology Information. Retrieved from direct compound search showing no dedicated data sheet or experimental properties. View Source

Missing Synthetic Route and Yield Data

Synthetic procedures and yields for the specific compound are not described in open-access journals or patents. Information on its preparation is limited to a single vendor site, which is on the exclusion list. Therefore, no evidence-based claim can be made about its synthetic accessibility, scalability, or cost-efficiency relative to alternatives like 2-amino-N-cyclopentylbenzamide. Any yield data would be proprietary and unverifiable for comparison [1].

Synthetic route & yield

Data to verify

No published synthetic procedures or yield data available

Supply chain and scalability remain uncertain

Proprietary vendor information only; verify upon quotation

Evidence Dimension	Not applicable – No published data found
Target Compound Data	Synthetic route and yield data not available from permissible sources
Comparator Or Baseline	2-amino-N-cyclopentylbenzamide has a commercial CAS number (142141-37-5) but no comparative yield data
Quantified Difference	Not calculable
Conditions	N/A

Why This Matters

Synthetic yield and cost directly impact procurement viability for research or scale-up; the data gap introduces significant supply chain uncertainty.

• [1] ichemistry.cn. (n.d.). CAS:142141-37-5: Benzamide, 2-amino-N-cyclopentyl-. Retrieved from chemical database showing only basic identifiers without synthetic details. View Source

Potential Applications of 4-(Benzoylamino)-N-cyclopentylbenzamide

Orexin Receptor Modulation Screening

Based on patent literature covering structurally related cyclopentylbenzamides [1], the compound could theoretically be screened as a candidate for modulating orexin receptors, which are implicated in sleep/wake cycles, appetite, and cognitive disorders. However, this is purely a class-level inference. The actual affinity and efficacy of this specific molecule are unknown, so its use would be limited to exploratory screening libraries where novelty is valued over known activity.

SAR Reference Compound

Given the availability of data for other benzamide derivatives like sigma-1 receptor ligands [2], this compound could serve as a unique reference point in an SAR matrix designed to probe the effects of a 4-benzoylamino-C-cyclopentyl modification. Its value proposition is its structural distinctiveness, not any known advantage, making it suitable for academic groups building novel analog series.

Internal Standard for Analytical Methods

For research teams developing LC-MS or HPLC methods for novel benzamide libraries, a structurally unique and commercially obscure compound like 4-(benzoylamino)-N-cyclopentylbenzamide could be procured as an internal standard. Its differentiation lies in its expected chromatographic uniqueness, reducing the risk of interference with study analytes, though this must be empirically verified post-procurement.

Application

Selection Property

Validation Focus

Orexin receptor exploratory screening

Novel cyclopentylbenzamide core from patent class

Confirm receptor binding and functional activity experimentally

SAR reference compound

Distinct 4-benzoylamino-C-cyclopentyl modification

Benchmark against known sigma-1 benzamide ligand class

Internal standard candidate for LC-MS

Expected chromatographic uniqueness reduces interference risk

Validate resolution and matrix effect experimentally

• [1] Fieldhouse, C., Glen, A., Robinson, J. S., & Fujimoto, T. (2016). Cyclopentylbenzamide derivatives and their use for the treatment of psychotic and cognitive disorders (European Patent No. EP3057957B1). European Patent Office. View Source
• [2] Donnier-Maréchal, M., Carato, P., Larchanché, P. E., et al. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 220-233. View Source